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Compound of Interest

Compound Name: Kanchanamycin D

Cat. No.: B1245480

Topic: Using Kanamycin in Antibacterial Susceptibility Testing Audience: Researchers,
scientists, and drug development professionals.

Disclaimer: The following information is based on the antibiotic Kanamycin, as
"Kanchanamycin D" did not yield specific results and is presumed to be a typographical error.
These protocols and data serve as a comprehensive guide for the antibacterial susceptibility
testing of Kanamycin.

Introduction

Kanamycin is a broad-spectrum aminoglycoside antibiotic derived from Streptomyces
kanamyceticus. It is effective against a wide range of bacteria by inhibiting protein synthesis.[1]
Accurate determination of bacterial susceptibility to Kanamycin is crucial for effective
therapeutic use and for monitoring the emergence of resistance. These application notes
provide detailed protocols for determining the antibacterial susceptibility of Kanamycin using
standardized methods such as broth microdilution and disk diffusion, in accordance with
guidelines from the Clinical and Laboratory Standards Institute (CLSI) and the European
Committee on Antimicrobial Susceptibility Testing (EUCAST).

Mechanism of Action

Kanamycin exerts its bactericidal effect by irreversibly binding to the 16S ribosomal RNA
(rRNA) and S12 protein within the 30S ribosomal subunit of bacteria.[2][3] This binding
interferes with the decoding site, leading to the misreading of messenger RNA (mMRNA) during
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protein synthesis. The incorporation of incorrect amino acids results in the production of non-
functional or toxic proteins, which disrupts essential cellular processes and ultimately leads to
bacterial cell death.[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1245480#using-kanchanamycin-d-in-antibacterial-
susceptibility-testing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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